Cas no 1021035-51-7 (3-(3,4-dimethoxyphenyl)-6-[4-(thiophene-2-carbonyl)piperazin-1-yl]pyridazine)

• Product Name: 3-(3,4-dimethoxyphenyl)-6-[4-(thiophene-2-carbonyl)piperazin-1-yl]pyridazine
• CAS No: 1021035-51-7
• MF: C₂₁H₂₂N₄O₃S
• MW: 410.489383220673
• CID: 6132844
• PubChem ID: 41783819
• Update Time: 2025-08-05

3-(3,4-dimethoxyphenyl)-6-[4-(thiophene-2-carbonyl)piperazin-1-yl]pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethoxyphenyl)-6-[4-(thiophene-2-carbonyl)piperazin-1-yl]pyridazine
• F5088-1144
• [4-[6-(3,4-dimethoxyphenyl)pyridazin-3-yl]piperazin-1-yl]-thiophen-2-ylmethanone
• 1021035-51-7
• AKOS024496349
• (4-(6-(3,4-dimethoxyphenyl)pyridazin-3-yl)piperazin-1-yl)(thiophen-2-yl)methanone
• VU0634339-1

• Inchi： 1S/C21H22N4O3S/c1-27-17-7-5-15(14-18(17)28-2)16-6-8-20(23-22-16)24-9-11-25(12-10-24)21(26)19-4-3-13-29-19/h3-8,13-14H,9-12H2,1-2H3
• InChI Key： QWDIOZHMBCUGDT-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(N1CCN(C2=CC=C(C3C=CC(=C(C=3)OC)OC)N=N2)CC1)=O

Computed Properties

• Exact Mass: 410.14126175g/mol
• Monoisotopic Mass: 410.14126175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 96Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-(3,4-dimethoxyphenyl)-6-[4-(thiophene-2-carbonyl)piperazin-1-yl]pyridazine

Professional Introduction to Compound with CAS No. 1021035-51-7 and Product Name: 3-(3,4-dimethoxyphenyl)-6-[4-(thiophene-2-carbonyl)piperazin-1-yl]pyridazine

Compound with the CAS number 1021035-51-7 and the product name 3-(3,4-dimethoxyphenyl)-6-[4-(thiophene-2-carbonyl)piperazin-1-yl]pyridazine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including dimethoxyphenyl, thiophene-2-carbonyl, and piperazin-1-yl, contributes to its unique chemical properties and reactivity, making it a promising candidate for further exploration.

The dimethoxyphenyl moiety in the compound's structure imparts specific electronic and steric properties that can influence its interaction with biological targets. This group is well-documented for its role in enhancing binding affinity and selectivity in drug molecules. In recent years, research has highlighted the importance of dimethoxyphenyl derivatives in the development of novel therapeutic agents, particularly in the treatment of neurological disorders and cancer. The structural motif is known to modulate receptor activity, making it a valuable scaffold for pharmacological intervention.

Furthermore, the thiophene-2-carbonyl group within the compound's framework introduces a region of high reactivity, which can be exploited for further chemical modifications. Thiophene derivatives have long been recognized for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antitumor effects. The incorporation of a thiophene-2-carbonyl moiety into the molecular structure of this compound suggests potential synergistic interactions with other functional groups, enhancing its pharmacological profile.

The piperazin-1-yl component is another critical feature of this compound, contributing to its ability to interact with various biological targets. Piperazine derivatives are widely used in pharmaceuticals due to their ability to cross the blood-brain barrier and their favorable pharmacokinetic properties. The presence of a piperazin-1-yl group in this compound may enhance its solubility and bioavailability, making it a more effective candidate for therapeutic applications.

Recent studies have demonstrated the significance of multi-target interactions in drug design, particularly in the context of complex diseases such as cancer and neurodegenerative disorders. The compound in question exhibits characteristics that make it a potential candidate for multi-target inhibition. For instance, preliminary computational studies suggest that it may interact with both receptor tyrosine kinases and ion channels, which are key targets in cancer therapy. This dual-targeting capability could lead to more comprehensive therapeutic effects compared to single-target inhibitors.

In addition to its potential therapeutic applications, this compound has also been explored for its role in chemical biology research. The unique combination of functional groups provides a versatile platform for studying enzyme inhibition and receptor binding mechanisms. Researchers have utilized analogs of this compound to investigate the mechanisms underlying various diseases, providing valuable insights into potential drug targets.

The synthesis of this compound involves a series of carefully orchestrated chemical reactions that highlight the expertise required in modern organic synthesis. Key steps include the formation of the pyridazine core, followed by functionalization with the dimethoxyphenyl, thiophene-2-carbonyl, and piperazin-1-yl groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yield and purity. These synthetic strategies are critical for producing compounds with complex structures like this one.

The pharmacological evaluation of this compound has revealed promising results in preclinical studies. Initial assays have shown that it exhibits significant inhibitory activity against several enzymes implicated in disease pathways. For example, studies indicate that it may inhibit tyrosine kinases involved in cancer cell proliferation. Additionally, its interaction with ion channels has been observed, suggesting potential applications in treating neurological disorders.

The development of new drugs is often hampered by issues related to drug resistance and side effects. However, compounds like this one offer a ray of hope by targeting multiple pathways simultaneously. By modulating several key enzymes and receptors, this compound has the potential to overcome resistance mechanisms associated with single-target therapies. Furthermore, its favorable pharmacokinetic properties may reduce the incidence of side effects commonly observed with traditional drugs.

As research continues to advance, new methodologies for drug discovery are being developed to streamline the identification and optimization of lead compounds. Computational modeling plays a crucial role in this process by enabling researchers to predict the biological activity of compounds before they are synthesized. The use of virtual screening techniques has significantly reduced the time and cost associated with drug development.

The future prospects for this compound are promising, with ongoing studies aimed at further refining its pharmacological properties. Researchers are exploring modifications to enhance its potency and selectivity while minimizing potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into tangible therapeutic benefits for patients worldwide.